4,4-Dimethylcyclohex-2-en-1-amine
Overview
Description
“4,4-Dimethylcyclohex-2-en-1-amine” is a cyclic amine that has gained attention in scientific research due to its unique properties and potential applications. It has a molecular weight of 125.21 .
Synthesis Analysis
The synthesis of “this compound” involves a two-stage process . The first stage involves the reaction of 4-chloro-1H-pyrrolo[2,3-c]pyridine-2-carboxylic acid with 1,1’-carbonyldiimidazole in N,N-dimethyl-formamide at 30℃ for 0.5 hours under an inert atmosphere. The second stage involves the addition of this compound in N,N-dimethyl-formamide at 30℃ for 2 hours under an inert atmosphere .Molecular Structure Analysis
The InChI code for “this compound” is1S/C8H15N/c1-8(2)5-3-7(9)4-6-8/h3,5,7H,4,6,9H2,1-2H3 . This indicates that the molecule consists of 8 carbon atoms, 15 hydrogen atoms, and 1 nitrogen atom. Chemical Reactions Analysis
The reaction of “this compound” with aldehydes or ketones results in the formation of imines . This is a typical example of nucleophilic addition reactions in which water is eliminated from the initially formed tetrahedral intermediate and a new C═Nu double bond is formed .Physical And Chemical Properties Analysis
“this compound” is a liquid at room temperature . The storage temperature is 4℃ .Scientific Research Applications
Reactions with Sulfides and Amines
One research study focused on the reactions of amines with sulfides, specifically bis(5,5-dimethyl-3-thioxocyclohex-1-en-1-yl) sulfide, resulting in the formation of 3-amino-5,5-dimethylcyclohex-2-ene-1-thiones. This process involves the cleavage of the sulfide bond and is significant in the synthesis of sulfur-containing organic compounds (Timokhina et al., 2008).
Tautomerization in Chemical Synthesis
Another study highlights the tautomerization process involved in forming 3-benzylamino-5,5-dimethylcyclohex-2-enone. This process was observed through nuclear magnetic resonance spectroscopy, providing insights into the synthesis and behavior of such organic compounds (Kikta & Bieron, 1976).
Experimental and Theoretical Analysis of Derivatives
Research on 5,5-dimethyl 3-amino-cyclohex-2-en-1-one (a derivative of 4,4-Dimethylcyclohex-2-en-1-amine) explored its properties using various spectroscopies and theoretical methods like Density Functional Theory. This study is crucial for understanding the molecular properties and potential applications in synthesis (Fatima et al., 2021).
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
4,4-dimethylcyclohex-2-en-1-amine |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H15N/c1-8(2)5-3-7(9)4-6-8/h3,5,7H,4,6,9H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZOIFHWVXOKUKEE-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CCC(C=C1)N)C |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H15N |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80717568 |
Source
|
| Record name | 4,4-Dimethylcyclohex-2-en-1-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80717568 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
125.21 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
61888-92-4 |
Source
|
| Record name | 4,4-Dimethylcyclohex-2-en-1-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80717568 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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